With the rapid development of the semiconductor field, the application of micro-electro-mechanical systems embedded in smart devices and driverless vehicles is gradually widespread, and the problem of the self-powered of devices has gradually been attention. Hence, this study propose a novel hydro-pneumatic suspension system by embedding piezoelectric energy harvester into hydro-pneumatic suspensions, which makes the suspension structure simple and achieves the effect of self-powered for the monitoring and the diagnostics of a vehicle or its subsystems. The mathematical model of intermediate fixed piezoelectric energy harvester with hydro-pneumatic suspension was established. The influence of hydraulic component and exitation parameters of suspension system on damping force and power is analyzed. Numerical simulation proves that the novel hydro-pneumatic suspension with piezoelectric energy harvester is justified to achieve self-powered. The bench test proves the accuracy of some of the conclusions of the simulation and the feasibility of the structure.

Ordinary piezoelectric force sensors are only capable of measuring dynamic forces but not static forces because of the charge leakage due to the finite resistance of piezoelectric materials and charge amplifiers. This paper presents a new strategy for in-process compensation of charge leakage for force measurement with wide spectrum from static to dynamic realized by piezoelectric force sensors. The compensation is in-process operated based on the concept of dynamic accumulation. In order to improve the measurement accuracy and long-term stability by the compensation, the zero offset generated by normalization, bias current and temperature drift are all theoretically analyzed and experimentally validated. Measurement experiments of four different types of force signals, which contain static, triangular, sinusoidal and random force signals acting on the piezoelectric force sensor, are conducted to validate the proposed strategy. In addition, the effect of different time constant of the piezoelectric sensor under different applied forces on the compensated results is analyzed. Performance tests containing accuracy, resolution, span and bandwidth have been conducted. It is validated that the proposed method has high sensitivity of sub-millinewton, long-term stability and wide spectrum from static signal to dynamic measurement capabilities, which would provide an effective and precise method for micro force measurement and control in ultra-precision machining, semiconductor industry and biomechanics fields.

This paper presents a mechanical-free method for providing and tailoring the nonlinear force in bistable piezoelectric energy harvesters (BPEHs). The nonlinear force can be tailored to obtain a lower threshold for inter-well motions, or for the harvester to operate at various excitation levels and frequencies without changing the mechanical structure or the overall assembly. In BPEHs, the nonlinear force is tailored to match a specific excitation level and frequency, and the mechanical structure is designed to achieve higher strain (and thus higher output power). The design of nonlinearity can be separated from the design of the mechanical structure by using magnetic interactions. Hence, the design of nonlinearity is the arrangement of the external magnetic field of the harvester. In this paper, arranging the external magnetic field is achieved by arranging the magnetization distribution of one external magnet. With the locally demagnetizing technique, a uniformly magnetized permanent magnet can be locally demagnetized with desired patterns. The external magnetic field is provided by a locally demagnetized permanent magnet (LDPM). The nonlinear force can be tailored by simply altering the properties of the LDPM. This method converts the design of providing and tailoring the nonlinear force into the design of the LDPMs. For demonstration, we show that without increasing the distance between magnets, the potential barrier of the bistable system is dramatically reduced by using LDPMs. Melnikov’s method is utilized to show that the energy harvesters with LDPMs possess a lower threshold for homoclinic tangency than energy harvesters with a normal magnet. The influence of the parameters of the LDPMs on the energy harvesting performance is studied via simulations and experiments. Results show that without violating the mechanical part, changing the locally demagnetizing patterns can effectively change the harvester’s working frequency and excitation threshold.

As an intelligent material, magnetorheological fluid (MRF) is used in various applications, such as vibration dampers and automotive engine mounts. In order to study the influence of MRF composition parameters on vibration transfer characteristics, this paper proposes an MRF vibration transmission equivalent model based on the analysis of the interaction between carbonyl iron particles and carrier liquid, calculates the vibration transfer power flow level difference (PLD) of MRF with different composition parameters, and performs experimental verification. The results show that when only the particle diameter changes, the PLD peak increases with increasing particle diameter, and the PLD peak frequency shifts to lower frequencies. When the particle volume fraction gradually increases, and the remaining parameters are kept constant, the PLD peak increases first and then decreases, and the peak frequency shifts to high frequencies. When changing only the carrier liquid viscosity, the PLD peak decreases as the viscosity increases, while the peak frequency is shifted toward the high frequency. The MRF has a maximum frequency shift of 61.6 Hz when the particle diameter, particle volume fraction, and carrier liquid viscosity are 8 μm, 20% and 0.3 Pa·s, respectively. It is shown that adjusting the composition parameters can change the PLD and vibration suppression band of MRF, and using this feature can help improve the broadband vibration suppression performance of MR devices and the vibration suppression efficiency under specific working conditions, further expanding the application of MRF in the field of vibration control.

A method is described where 3D electronic devices are fabricated using a hybrid printing approach which combines several steps: Top illumination stereolithography; laser induced forward transfer (LIFT) printing of conductive materials; placement of active and passive components and their electrical interconnection by a non-contact, metal LIFT process. By applying this approach, free-form 3D functional electronic structures could be manufactured by a single hybrid tool. The adhesion of LIFT printed metal droplets onto various organic substrates of interest for device fabrication was investigated. The results suggest two possible approaches for improved adhesion by either printing at elevated surface temperature or surface roughening by laser pre-treatment. The resulting track resistivities were found to be in the range of ×5–10 higher than bulk copper resistivity. We present several exemplary printed devices with different complexities and functionalities as demonstrators of the proposed hybrid technology.

An improved one-shot thermoplastic elastomer reinforced shape memory polymer (SMP) four-dimensional (4D) printing method for hybrid composite samples is proposed. Through the new reinforcement method of interlayer overlapping, the problem of inability to bond between polylactic acid (PLA) and thermoplastic polyurethane (TPU) is overcome, and the composite materials had excellent bonding properties. The feature of the improved manufacturing method is that the interface between PLA and TPU materials has continuous overlapping layers, and the boundary is wavy. Herein the complex multi-material space structure can be manufactured with a three-dimensional curved bonding surface. The shape memory and mechanical properties of the PLA/TPU hybrid composite sample are significantly improved via the improved printing method. The shape memory recovery rate of PLA/TPU hybrid composite samples are all over above 99.5%, which is close to complete recovery. The fastest recovery time is 40.61% shorter than the recovery time of the pure PLA sample, showing good shape memory cycle performance. The peak recovery force is 6.92 times higher than the recovery force of the pure PLA sample. The impact strength is 9.87 times higher than the impact strength of pure PLA sample. The composites 4D printing method can be utilized to process complex parts with excellent interfacial bonding properties, shape memory properties, and mechanical properties, which has a promising application prospect in the manufacturing of PLA-based sensors and actuators.

(RE)Ba2Cu3O7-x (REBCO) conductors have overcome technical challenges related to manufacturing quality, length homogeneity, scale-up of piece-length, and joints. There is one remaining technical challenge, however, which is common to all high temperature superconductors and lies in effective detection of failure to prevent material degradation. An innovative technique based on optical fibers interrogated by Rayleigh backscattering has been shown to have advantages over voltage taps at detecting incipient faults. Prior work has experimentally demonstrated the technique in several implementation scenarios, including direct integration of optical fibers into superconducting conductors and cables to create a class of ‘SMART’ conductors and cables that are able to monitor their own health. In this paper, the magnet monitoring technique based on Rayleigh backscattering interrogated optical fibers has been experimentally studied in a model coil subject to external magnetic field, where different fiber integration methods are used to increase selectivity of the fiber sensor to temperature. Results show that the spectral shift displays different features during strain and thermal transients. The implications of the results in terms of potential and limitations of each sensor as well as strain-temperature decoupling are discussed.

In this study, we present a theoretical and experimental analysis of an antiresonance detuning correction for a nonlinear piezoelectric shunt absorber based on a two-to-one internal resonance. Thanks to this purely nonlinear feature, the oscillations of the primary system become independent of the forcing at a particular antiresonance frequency, thus creating an efficient reduction of the vibration. Past works of the literature present the design of the piezoelectric shunt and show that it is subjected to a softening behavior that detunes the antiresonance frequency as a function of the amplitude and thus degrades the performance. It is also shown that this softening behavior is caused by some non-resonant terms present in the equations, linked to the piezoelectric coupling. To counteract this undesired effect, we propose in this work to add a cubic nonlinearity in the shunt circuit, in addition to the quadratic one already present. Its tuning is based on a normal form analysis already published, which shows how cubic nonlinearities can cancel the effect of quadratic non-resonant terms. The present article describes the main features of the theory and focuses on the experimental proof of concept of this antiresonance detuning correction as well as the analysis of its range of validity. It is applied to the damping of the first bending mode of a hydrodynamic foil structure.

Phased arrays have been a cornerstone of non-destructive evaluation, sonar communications, and medical imaging for years. Conventional arrays work by imparting a static phase gradient across a set of transducers to steer a self-created wavefront in a desired direction. Most recently, space-time-periodic (STP) phased arrays have been explored in the context of multi-harmonic wave beaming. Owing to the STP phase profile, multiple scattered harmonics of a single-frequency input are generated which propagate simultaneously in different directional lanes. Each of these lanes is characterized by a principal angle and a distinct frequency signature that can be computationally predicted. However, owing to the Hermitian (real) nature of the spatiotemporal phase gradient, waves emergent from the array are still bound to propagate simultaneously along up- and down-converted directions with a perfectly symmetric energy distribution. Seeking to push this boundary, this paper presents a class of non-Hermitian STP phased arrays which exercise a degree of unprecedented control over the transmitted waves through an interplay between gain, loss, and coupling between its individual components. A complex phase profile under two special symmetries, parity-time (PT) and anti-PT, is introduced that enables the modulation of the amplitude of various harmonics and decouples up- and down-converted harmonics of the same order. We show that these arrays provide on-demand suppression of either up- or down-converted harmonics at an exceptional point—a degeneracy in the parameter space where the system’s eigenvalues and eigenvectors coalesce. An experimental prototype of the non-Hermitian array is constructed to illustrate the selective directional suppression via time-transient measurements of the out-of-plane displacements of an elastic substrate via laser vibrometry. The theory of non-Hermitian phased arrays and their experimental realization unlock rich opportunities in precise elastoacoustic wave manipulation that can be tailored for a diverse range of engineering applications.

An inertia piezoelectric motor based on bipedal driven, which can work in not only quasi-static but also resonant states, is proposed, designed, fabricated and studied considering the high resolution of quasi-static piezoelectric motor and the high speed of resonant piezoelectric motor. The two stators of the piezoelectric motor are drived by two sinusoidal electrical signals with 1:2 frequency ratio to generate sinusoidal vibration on the corresponding driving foot. A continuous step motion without frequency limitation is realised under the action of inertia and friction forces after synthesising the sinusoidal vibration of different frequencies into mechanical sawtooth vibration. The natural resonant frequencies of the piezoelectric motor are adjusted to a specific proportion to combine the vibrations in the resonant state through finite element analysis. In the structure of two stators, each stator has a corresponding inertia block, and the corresponding resonant frequency can be altered by adjusting the mass of the inertial block without affecting the other resonant frequency, thus markedly simplifying the design difficulty of the piezoelectric motor which can work in quasi-static and resonant states. The motion characteristics of the prototype are tested by building the prototype and experimental platform. Experimental results show that the maximum speed of the prototype is 29.3 mm s−1 and the maximum load is 2 N in the resonant state, the minimum displacement resolution of prototype motor is 0.26 μm in the quasi-static state. The motion characteristics of the prototype are consistent with the theoretical analysis, which provides an effective idea to improve the comprehensive performance of the piezoelectric motor.